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Compound of Interest

Compound Name: 4-Pyridinemethanamine

Cat. No.: B121137

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pyridinemethanamine, also known as 4-(aminomethyl)pyridine, is a versatile bifunctional
organic compound that serves as a valuable building block in modern organic synthesis. Its
structure, featuring a primary amine attached to a pyridine ring via a methylene bridge, allows
for a diverse range of chemical transformations. This guide provides a comprehensive overview
of 4-Pyridinemethanamine for beginners in organic synthesis, covering its fundamental
properties, key reactions, detailed experimental protocols, and safety considerations. The
unique combination of a nucleophilic primary amine and a basic pyridine ring makes it an
essential reagent in the synthesis of pharmaceuticals, agrochemicals, and novel materials.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-Pyridinemethanamine is
crucial for its effective use in synthesis. Key properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeHsNz2 [1]
Molecular Weight 108.14 g/mol [1]
Appearance C.Iefar Pale yellow to light brown Be
oil/liquid

Melting Point -8 °C [2][4]
Boiling Point 230 °C [2][4]
Density 1.065 g/mL at 25 °C [2]
Flash Point 104 °C (closed cup) [4115]
Water Solubility 1000 g/L at 20 °C [2][3]
pKa 7.81 £ 0.29 (Predicted) [2][3]
CAS Number 3731-53-1 [6]

Key Synthetic Applications

4-Pyridinemethanamine is a versatile building block due to the reactivity of both the primary
amine and the pyridine nitrogen. The primary amine can readily undergo nucleophilic attack,
making it suitable for the formation of amides, imines (Schiff bases), and for participating in
multicomponent reactions. The pyridine ring can act as a ligand for metal coordination,
influencing the catalytic activity and structural properties of the resulting complexes.

Schiff Base Formation

The reaction of 4-Pyridinemethanamine with aldehydes or ketones under acidic or basic
conditions yields imines, commonly known as Schiff bases.[7] These compounds are important
intermediates in the synthesis of various heterocyclic compounds and have applications in
medicinal chemistry.[8]
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General scheme for Schiff base formation.

Experimental Protocol: Synthesis of a Schiff Base from 4-Pyridinemethanamine and
Salicylaldehyde

This protocol describes a green and efficient method for synthesizing a Schiff base from 4-
Pyridinemethanamine and salicylaldehyde in an agueous medium.[9]

Materials:

4-Pyridinemethanamine

Salicylaldehyde

Water

Stirring apparatus

Procedure:

In a round-bottom flask, dissolve 0.01 mol of 4-Pyridinemethanamine in 10 mL of water.

To this solution, add 0.01 mol of salicylaldehyde.

Stir the mixture at room temperature for 10 minutes.[9]

The formation of a yellow precipitate indicates the product.
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« Filter the precipitate, wash with water, and dry to obtain the Schiff base.

Reactant Molar Ratio Reaction Time Solvent Yield
4-

Pyridinemethana 1 10 min Water Good
mine

Salicylaldehyde 1

N-Acylation

N-acylation of 4-Pyridinemethanamine with acylating agents like acetic anhydride or acyl
chlorides is a fundamental reaction to produce the corresponding amides.[5][10] These amide
derivatives are prevalent in many pharmaceutical compounds.

Reactants

[4-Pyridinemethanamine)\ . Products
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>
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General scheme for N-acylation.

Experimental Protocol: Synthesis of N-(pyridin-4-ylmethyl)acetamide

This protocol is adapted from the N-acylation of a similar aminopyridine derivative and can be
applied to 4-Pyridinemethanamine.[2][10]

Materials:
* 4-Pyridinemethanamine

e Acetic anhydride
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e Reaction flask with a condenser
e Heating mantle with a stirrer
Procedure:

 In a suitable reaction flask equipped with a magnetic stirrer and a condenser, combine 4-
Pyridinemethanamine (1 equivalent) and acetic anhydride (excess, e.g., 2-3 equivalents).

e Warm the reaction mixture to 70°C with continuous stirring.[2][10]
e Maintain the temperature for 2 hours.[2][10]
o After cooling, the excess acetic anhydride can be removed under reduced pressure.

e The crude product can be purified by crystallization or column chromatography. A similar
reaction with 2-amino-4-methylpyridine yielded the product in 95% yield.[2][10]

Yield
. Temperatur  Reaction
Reactant Molar Ratio . Solvent (analogous
e Time .

reaction)

4-

Pyridinemeth 1 70 °C 2 hours None (neat) ~95%

anamine

Acetic

_ Excess
Anhydride

Coordination Chemistry: Ligand in Metal Complexes

The pyridine nitrogen of 4-Pyridinemethanamine can coordinate with various transition metals
to form stable complexes.[11] These complexes have applications in catalysis, materials
science, and as potential therapeutic agents.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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